4-({oxo[2-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)hydrazino]acetyl}amino)benzoic acid

• IUPAC Name: 4-[[2-[(2-hydroxy-1H-indol-3-yl)diazenyl]-2-oxoacetyl]amino]benzoic acid
• InChI: InChI=1S/C17H12N4O5/c22-14-13(11-3-1-2-4-12(11)19-14)20-21-16(24)15(23)18-10-7-5-9(6-8-10)17(25)26/h1-8,19,22H,(H,18,23)(H,25,26)
• InChI Key: XOAWVVYIYMQXCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N2)O)N=NC(=O)C(=O)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C17H12N4O5
• Molecular Weight: 352.30 g/mol

Description

The compound 4-({oxo[2-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)hydrazino]acetyl}amino)benzoic acid is a hydrazide derivative featuring a benzoic acid moiety linked via an oxoacetyl bridge to a 2-oxoindole hydrazine scaffold. The indole core is known for its role in kinase inhibition (e.g., GSK-3β) and antimicrobial activity, while the benzoic acid group enhances solubility and binding affinity .

Comparison with Similar Compounds

Structural Analogues

Substituent Variations on the Indole Core

Brominated Derivatives: 2-{[2-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)hydrazinoacetyl]amino}benzoic acid (Compound 1 in ) introduces a bromine atom at the 5-position of the indole ring. N⁹-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-chlorobenzohydrazide (Compound 8 in ) replaces the benzoic acid with a chlorobenzoyl group, altering target specificity .

Methyl-Substituted Derivatives: 2-[(4-Methylphenyl)amino]-N′-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)acetohydrazide () substitutes the benzoic acid with a p-tolyl group, reducing polarity and likely affecting membrane permeability .

Modifications to the Hydrazine Linker

Thiazolidinone Derivatives: 4-(2-[4-(dimethylamino)phenyl]-4-oxo-1,3-thiazolidin-3-yl)-benzoic acid () incorporates a thiazolidinone ring, introducing conformational rigidity and altering electronic properties .

Functional Group Replacements

Ibuprofen Conjugates :

• 2-[4-(2-methylpropyl)phenyl]-N′-[(3Z)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]propanehydrazide () integrates an ibuprofen-like alkyl chain, suggesting dual anti-inflammatory and kinase inhibitory activity .

Pharmacological and Biochemical Comparisons

Kinase Inhibition (GSK-3β)

• The parent compound and its brominated derivatives () show neuroprotective effects against Venezuelan equine encephalitis virus (VEEV) by modulating GSK-3β activity. Brominated analogs exhibit higher potency (IC₅₀ ~1–5 µM) due to enhanced hydrophobic interactions with the kinase active site .
• 4-{[(2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]amino}-N-(1,3-thiazol-2-yl)benzenesulfonamide () demonstrates comparable GSK-3β inhibition but with reduced selectivity due to sulfonamide-mediated off-target effects .

Antimicrobial Activity

• N-(2-{2-(1H-indol-2-ylcarbonyl)hydrazinylacetyl}phenyl)acetamides () show broad-spectrum antimicrobial activity (MIC: 2–8 µg/mL), attributed to the indole-hydrazide scaffold disrupting bacterial membrane integrity. The benzoic acid derivative may exhibit similar effects but with improved pharmacokinetics .

Solubility and Bioavailability

• The benzoic acid moiety in the parent compound enhances aqueous solubility (logP ~1.5) compared to methyl- or bromo-substituted analogs (logP ~2.8–3.5), as seen in and . This property is critical for oral bioavailability .

Comparative Data Table

Compound Name	Core Structure Modifications	Biological Activity (IC₅₀/MIC)	logP	Key Reference
4-({oxo[2-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)hydrazino]acetyl}amino)benzoic acid	None (parent compound)	GSK-3β inhibition (~10 µM)	1.5
5-Bromo derivative (Compound 1, )	Bromine at indole 5-position	GSK-3β inhibition (~1 µM)	3.2
4-{[(3Z)-2-oxo-1H-indol-3-ylidene]amino}benzamide ()	Benzamide linker	Antimicrobial (MIC: 4 µg/mL)	2.1
Ibuprofen conjugate ()	Ibuprofen-like alkyl chain	Anti-inflammatory (IC₅₀: 15 µM)	3.5